Mesulergine hydrochloride
Mesulergine hydrochloride
5-HT2A and 2C receptor antagonist (pA2 values are 9.1 for each receptor) and D2-like dopamine receptor partial agonist (Ki = 8 nM). Displays antiprolactin and antiparkinsonian effects in vivo.
Brand Name:
Vulcanchem
CAS No.:
72786-12-0
VCID:
VC0004384
InChI:
InChI=1S/C18H26N4O2S.ClH/c1-20(2)25(23,24)19-13-9-15-14-6-5-7-16-18(14)12(10-21(16)3)8-17(15)22(4)11-13;/h5-7,10,13,15,17,19H,8-9,11H2,1-4H3;1H/t13-,15+,17+;/m0./s1
SMILES:
CN1CC(CC2C1CC3=CN(C4=CC=CC2=C34)C)NS(=O)(=O)N(C)C.Cl
Molecular Formula:
C18H27ClN4O2S
Molecular Weight:
399 g/mol
Mesulergine hydrochloride
CAS No.: 72786-12-0
Inhibitors
VCID: VC0004384
Molecular Formula: C18H27ClN4O2S
Molecular Weight: 399 g/mol
| CAS No. | 72786-12-0 |
|---|---|
| Product Name | Mesulergine hydrochloride |
| Molecular Formula | C18H27ClN4O2S |
| Molecular Weight | 399 g/mol |
| IUPAC Name | (6aR,9S,10aR)-9-(dimethylsulfamoylamino)-4,7-dimethyl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline;hydrochloride |
| Standard InChI | InChI=1S/C18H26N4O2S.ClH/c1-20(2)25(23,24)19-13-9-15-14-6-5-7-16-18(14)12(10-21(16)3)8-17(15)22(4)11-13;/h5-7,10,13,15,17,19H,8-9,11H2,1-4H3;1H/t13-,15+,17+;/m0./s1 |
| Standard InChIKey | HANSYUJEPWNHIM-IVMONYBCSA-N |
| Isomeric SMILES | CN1C[C@H](C[C@H]2[C@H]1CC3=CN(C4=CC=CC2=C34)C)NS(=O)(=O)N(C)C.Cl |
| SMILES | CN1CC(CC2C1CC3=CN(C4=CC=CC2=C34)C)NS(=O)(=O)N(C)C.Cl |
| Canonical SMILES | CN1CC(CC2C1CC3=CN(C4=CC=CC2=C34)C)NS(=O)(=O)N(C)C.Cl |
| Description | 5-HT2A and 2C receptor antagonist (pA2 values are 9.1 for each receptor) and D2-like dopamine receptor partial agonist (Ki = 8 nM). Displays antiprolactin and antiparkinsonian effects in vivo. |
| Related CAS | 64795-35-3 (Parent) |
| Synonyms | CQ 32085 CU 32-085 CU-32085 mesulergine mesulergine monohydrochloride N'-(1,6-dimethylergolin-8alpha-yl)-N,N-dimethylsulfamide |
| PubChem Compound | 155746 |
| Last Modified | Nov 11 2021 |
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